Cas no 953200-15-2 (N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide)

• Product Name: N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide
• CAS No: 953200-15-2
• MF: C₁₈H₂₇N₃O₂S
• MW: 349.490883111954
• CID: 5805287
• PubChem ID: 16886770
• Update Time: 2025-07-16

N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide
• VU0629178-1
• N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-(thiophen-2-ylmethyl)oxamide
• F5016-0285
• N'-[(1-cyclopentylpiperidin-4-yl)methyl]-N-[(thiophen-2-yl)methyl]ethanediamide
• 953200-15-2
• AKOS024489492
• N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide

• Inchi： 1S/C18H27N3O2S/c22-17(18(23)20-13-16-6-3-11-24-16)19-12-14-7-9-21(10-8-14)15-4-1-2-5-15/h3,6,11,14-15H,1-2,4-5,7-10,12-13H2,(H,19,22)(H,20,23)
• InChI Key： DCZDGEIOYQCCDV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(NCC1CCN(CC1)C1CCCC1)=O)=O

Computed Properties

• Exact Mass: 349.18239829g/mol
• Monoisotopic Mass: 349.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.7Ų

Additional information on N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide

Professional Introduction to N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide (CAS No. 953200-15-2)

N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide, with the CAS number 953200-15-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly its dual functional groups and aromatic rings, contribute to its versatility and potential utility in drug development.

The molecular structure of N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide consists of a central ethanediamide backbone, which is a key component in many bioactive molecules. This backbone is flanked by two distinct substituents: a cyclopentylpiperidine moiety at one end and a thiophene ring at the other. The cyclopentylpiperidine group is known for its ability to enhance binding affinity to biological targets, while the thiophene ring contributes to the molecule's overall stability and bioavailability. These structural elements make N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide a compelling candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases, which are critical targets in modern drug design. The presence of both the cyclopentylpiperidine and thiophene moieties enhances its interaction with these targets, potentially leading to more effective therapeutic outcomes.

The synthesis of N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 1-cyclopentylpiperidine derivatives and 2-thienylmethylamine. These intermediates are then coupled using various coupling reagents to form the final product. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been shown to improve the efficiency and selectivity of the synthesis process. This compound's synthesis is a testament to the ongoing advancements in organic chemistry that continue to drive innovation in drug development.

One of the most exciting aspects of N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide is its potential application in the treatment of neurological disorders. Research has indicated that this compound may interact with neurotransmitter receptors, potentially offering a new approach to managing conditions such as Alzheimer's disease and Parkinson's disease. The cyclopentylpiperidine moiety, in particular, has been shown to have favorable pharmacokinetic properties, including good solubility and oral bioavailability. These characteristics make it an attractive scaffold for developing drugs that can cross the blood-brain barrier effectively.

The role of thiophene derivatives in medicinal chemistry cannot be overstated. Thiophenes are known for their ability to modulate various biological processes due to their unique electronic properties. In N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide, the thiophene ring contributes to the molecule's ability to interact with biological targets in a specific manner. This interaction is crucial for achieving the desired therapeutic effects while minimizing side effects. The combination of cyclopentylpiperidine and thiophene moieties creates a molecule that is both structurally diverse and biologically active.

Recent advancements in computational chemistry have also played a significant role in understanding the potential of N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide. Molecular modeling studies have helped researchers predict how this compound might interact with various biological targets at an atomic level. These studies have provided valuable insights into the compound's binding affinity and mechanism of action, guiding further experimental investigations. By leveraging computational tools alongside traditional wet chemistry methods, scientists can accelerate the drug discovery process significantly.

The pharmacological profile of N'-(1-cyclopentylpiperidin-4-yl)methyl-N-(thiophen-2-yl)methylethanediamide is still being thoroughly investigated, but early results are promising. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and cancer progression. Additionally, animal models have shown potential therapeutic benefits in conditions such as neurodegeneration and tumor growth. These findings suggest that this compound may have broad applications across multiple therapeutic areas once further research validates its efficacy and safety.

The future direction of research on N'-(1-cyclopentylpiperidin-4-ylmethyl)-N-(thiophen--2--ylmethylethanediamide (CAS No. 953200--15--2) will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning its molecular structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. Additionally, exploring new synthetic routes could improve production efficiency and scalability for potential clinical use. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic solutions for patients worldwide.

In conclusion, N'-(1-cyclopentyl-piperidin--4--ylmethyl)-N--(thiophen--2--ylmethylethanediamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its dual functional groups—the cyclopentyla piperidine moiety and thiophene ring—make it a versatile candidate for further investigation across various therapeutic areas including neurodegenerative disorders and cancer treatment . As research continues , this compound holds great promise as an effective therapeutic agent once fully validated through clinical trials . p >